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Compound of Interest

Compound Name: RP-001 hydrochloride

Cat. No.: B2819014

For Researchers, Scientists, and Drug Development Professionals
Introduction

RP-001 hydrochloride is a potent and selective agonist of the Sphingosine-1-Phosphate
Receptor 1 (S1P1), a G protein-coupled receptor that plays a critical role in regulating
lymphocyte trafficking, endothelial barrier function, and other physiological processes.[1][2] The
hydrochloride salt form of RP-001 is often used in research due to its improved solubility and
stability. Accurate and consistent preparation of stock solutions is paramount for obtaining
reliable and reproducible results in downstream applications, including in vitro and in vivo
studies. This document provides detailed protocols for the preparation, storage, and quality
control of RP-001 hydrochloride stock solutions, as well as an exemplary experimental
protocol for a cell-based assay.

Quantitative Data Summary

The physicochemical properties of RP-001 hydrochloride are summarized in Table 1. Table 2
provides the necessary mass of RP-001 hydrochloride to prepare various concentrations of
stock solutions in dimethyl sulfoxide (DMSO).

Table 1: Physicochemical Properties of RP-001 Hydrochloride
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Property Value

N-[4-[5-[3-Cyano-4-(1-
Chemical Name methylethoxy)phenyl]-1,2,4-oxadiazol-3-yl]-2,3-
dihydro-1H-inden-1-yl]-B-alanine hydrochloride

Molecular Formula C24H24N404-HCI

Molecular Weight 468.93 g/mol [1]

CAS Number 1781880-34-9[3][4]

Appearance Solid

Purity =>98%][2]

Solubility Soluble in DMSO (up to 100 mM)[4][5]
Storage (Solid) Store at -20°CJ[1]

Table 2: Preparation of RP-001 Hydrochloride Stock Solutions in DMSO

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.469 mg 2.345mg 4.689 mg
5 mM 2.345 mg 11.725 mg 23.447 mg
10 mM 4.689 mg 23.447 mg 46.893 mg
50 mM 23.447 mg 117.235 mg 234.469 mg
100 mM 46.893 mg 234.469 mg 468.938 mg

Experimental Protocols
Protocol 1: Preparation of a 10 mM RP-001
Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of RP-001 hydrochloride in
DMSO.
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Materials:

RP-001 hydrochloride powder

e Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

» Sterile, amber-colored microcentrifuge tubes or glass vials

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Pre-weighing Preparations:

o Allow the container of RP-001 hydrochloride powder to equilibrate to room temperature
before opening to minimize moisture absorption, as hydrochloride salts can be
hygroscopic.

o Perform all manipulations in a chemical fume hood.

o Label a sterile amber microcentrifuge tube or glass vial with the compound name,
concentration, solvent, and date.

e Weighing the Compound:
o Tare the labeled tube/vial on a calibrated analytical balance.

o Carefully weigh 4.69 mg of RP-001 hydrochloride powder directly into the tared
container.

¢ Dissolution:

o Add 1 mL of anhydrous DMSO to the container with the RP-001 hydrochloride powder.
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o Securely cap the container and vortex for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure there are no visible particles. If particles remain,
sonicate the solution for 5-10 minutes in a water bath at room temperature. Gentle
warming (up to 37°C) can also aid dissolution but should be used with caution to avoid
compound degradation.

e Storage and Handling:

o Once the RP-001 hydrochloride is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in sterile, amber microcentrifuge tubes to avoid repeated
freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[6] Protect from light.

Quality Control:

» Visually inspect the stock solution for any signs of precipitation before each use. If
precipitation is observed, warm the solution to 37°C and vortex or sonicate until fully
dissolved.

» For sensitive applications, the concentration and purity of the stock solution can be verified
using techniques such as HPLC or LC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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